(Z)-methyl 2-((1H-indole-3-carbonyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: methyl 2-(1H-indole-3-carbonylimino)-3-(2-methoxyethyl)-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C21H19N3O4S/c1-27-10-9-24-17-8-7-13(20(26)28-2)11-18(17)29-21(24)23-19(25)15-12-22-16-6-4-3-5-14(15)16/h3-8,11-12,22H,9-10H2,1-2H3
• InChI Key: SLYUOGCTBPNVJB-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)C(=O)OC)SC1=NC(=O)C3=CNC4=CC=CC=C43
• Molecular Formula: C21H19N3O4S
• Molecular Weight: 409.5 g/mol

Description

(Z)-methyl 2-((1H-indole-3-carbonyl)imino)-3-(2-methoxyethyl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C21H19N3O4S and its molecular weight is 409.46. The purity is usually 95%.
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Scientific Research Applications

Racemization Studies

Research by Yonetani et al. (1975) on racemization of amino acid residues fused in thiazoline, oxazoline, and imidazoline rings might offer insights into the stability and reactivity of similar compounds under different conditions. This study provided a mechanism for racemization peculiar to heterocyclic compounds, which could be relevant for understanding the behavior of the compound in biological or synthetic contexts (Yonetani, Hirotsu, & Shiba, 1975).

Antimicrobial Activity

Vinusha et al. (2015) synthesized imino-4-methoxyphenol thiazole derived Schiff bases and evaluated their antimicrobial activities. Such studies are crucial for developing new antimicrobial agents and might suggest potential biological applications for similar compounds (Vinusha, Shivaprasad, Chandan, & Begum, 2015).

Synthesis and Biological Activity

Badne et al. (2011) explored the novel synthesis and biological activity of 2-substituted derivatives of benzothiazole-imino compounds. This research contributes to the knowledge of synthesizing similar complex molecules and their potential biological impacts, highlighting their versatility in drug development and other applications (Badne, Swamy, Bhosale, & Kuberkar, 2011).

Catalysis and CO2 Fixation

Das et al. (2016) discussed the use of thiazolium carbene catalysts for the fixation of CO2 onto amines. Such catalytic applications are essential for carbon capture technologies and the synthesis of value-added chemicals from CO2, indicating the broader environmental and synthetic applications of compounds with similar functional groups (Das, Bobbink, Bulut, Soudani, & Dyson, 2016).